tert-butyl N-[(3R,4S)-3-methoxy-4-piperidyl]carbamate;hemi oxalic acid

• IUPAC Name: tert-butyl N-[(3R,4S)-3-methoxypiperidin-4-yl]carbamate;oxalic acid
• InChI: InChI=1S/2C11H22N2O3.C2H2O4/c2*1-11(2,3)16-10(14)13-8-5-6-12-7-9(8)15-4;3-1(4)2(5)6/h2*8-9,12H,5-7H2,1-4H3,(H,13,14);(H,3,4)(H,5,6)/t2*8-,9+;/m00./s1
• InChI Key: KBOMHWIBSAZVOI-FKXFVUDVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCNCC1OC.CC(C)(C)OC(=O)NC1CCNCC1OC.C(=O)(C(=O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCNC[C@H]1OC.CC(C)(C)OC(=O)N[C@H]1CCNC[C@H]1OC.C(=O)(C(=O)O)O
• Molecular Formula: C24H46N4O10
• Molecular Weight: 550.6 g/mol

Description

Tert-butyl N-[(3R,4S)-3-methoxy-4-piperidyl]carbamate;hemi oxalic acid is a chemical compound that has gained significant interest in the scientific community due to its potential use in biomedical research.

Scientific Research Applications

Degradation Pathways and Environmental Applications

One study outlines the degradation pathways during the treatment of methyl tert-butyl ether by the UV/H2O2 process, indicating the generation of various intermediates, including oxalic acid. This research highlights the application in environmental science, particularly in the degradation and treatment of pollutants in aqueous solutions (Stefan, Mack, & Bolton, 2000).

Synthetic Chemistry and Organic Syntheses

Several studies focus on the synthesis of complex organic molecules, showcasing the versatility of tert-butyl carbamate derivatives in organic synthesis. For instance, the preparation and Diels-Alder reaction of a 2-Amido Substituted Furan highlights the use of tert-butyl carbamate derivatives in creating complex heterocyclic compounds (Padwa, Brodney, & Lynch, 2003). Another study details the synthesis of (2-{4-[4-Fluoro-3-(trifluoromethyl)phenyl]-2-piperidin-4-yl-1H-imidazol-1-yl}ethyl)dimethylamine, demonstrating the role of tert-butyl carbamate derivatives in medicinal chemistry synthesis (Vaid et al., 2013).

Intermediate Synthesis for Pharmaceutical Applications

The synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, exemplifies the application in pharmaceutical synthesis, reflecting on the compound's role in developing kinase inhibitors (Wang et al., 2015).

Novel Synthetic Approaches and Catalyst Development

Research also encompasses novel synthetic approaches and the development of new catalysts. The study on tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, as the first class of N-(Boc) nitrone equivalents, presents innovative pathways in synthetic organic chemistry, offering new methods for constructing complex molecules (Guinchard, Vallée, & Denis, 2005).